Cas no 1037223-35-0 (2-Bromo-6-isopropylpyridine)

• Product Name: 2-Bromo-6-isopropylpyridine
• CAS No: 1037223-35-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD11223220
• CID: 1004501
• PubChem ID: 45787928
• Update Time: 2025-11-02

2-Bromo-6-isopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-isopropylpyridine
• 2-bromo-6-(1-methylethyl)Pyridine
• 2-bromo-6-isopropylpyridine(SALTDATA: FREE)
• 2-bromo-6-propan-2-ylpyridine
• 2-broMo-6-(propan-2-yl)pyridine
• MB09496
• AS06182
• CM13845
• TRA0050435
• SY006302
• Z6690
• SCHEMBL906775
• MFCD11223220
• GS2390
• DS-11942
• DTXSID80671717
• DB-014530
• A856946
• EN300-104732
• CS-0019982
• 1037223-35-0
• AKOS014986937

• MDL： MFCD11223220
• Inchi： 1S/C8H10BrN/c1-6(2)7-4-3-5-8(9)10-7/h3-6H,1-2H3
• InChI Key： GNBUFPXDJYBELS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 222.5±20.0 ºC (760 Torr),
• Flash Point: 88.4±21.8 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.96750
• Vapor Pressure: No data available

2-Bromo-6-isopropylpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Bromo-6-isopropylpyridine

2-Bromo-6-isopropylpyridine (CAS No. 1037223-35-0): A Versatile Building Block in Modern Organic Synthesis

2-Bromo-6-isopropylpyridine (CAS 1037223-35-0) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This brominated pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials. With its unique isopropyl substitution pattern and reactive bromine atom, this compound offers exceptional versatility in cross-coupling reactions, making it particularly useful in medicinal chemistry applications.

The growing demand for 2-Bromo-6-isopropylpyridine reflects current trends in drug discovery, where researchers are increasingly focusing on pyridine-based scaffolds for developing new therapeutic agents. Recent studies highlight its application in creating kinase inhibitors, a hot topic in cancer research, as well as in the development of central nervous system (CNS) drugs. The compound's lipophilic isopropyl group enhances membrane permeability, a key consideration in modern drug design principles that address bioavailability challenges.

From a chemical perspective, 2-Bromo-6-isopropylpyridine 1037223-35-0 demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for palladium-catalyzed couplings. This balance makes it particularly valuable for high-throughput synthesis applications in pharmaceutical R&D. The compound's crystalline nature at room temperature facilitates purification and handling, addressing common pain points in industrial-scale production of fine chemicals.

The synthetic utility of 2-Bromo-6-isopropylpyridine extends beyond pharmaceuticals into the realm of functional materials. Materials scientists have utilized this building block to create novel liquid crystal compounds and organic electronic materials, responding to the growing demand for advanced materials in display technologies and organic photovoltaics. The electron-withdrawing bromine and steric effects of the isopropyl group create unique electronic properties that are being explored in molecular engineering applications.

Quality control of 2-Bromo-6-isopropylpyridine CAS 1037223-35-0 typically involves rigorous HPLC analysis and spectroscopic characterization (including 1H NMR and 13C NMR) to ensure high purity standards required for sensitive applications. The compound's stability profile allows for long-term storage under appropriate conditions, addressing common concerns about reagent shelf life in research laboratories.

Recent advancements in green chemistry have explored more sustainable routes to synthesize 2-Bromo-6-isopropylpyridine, responding to the pharmaceutical industry's push toward environmentally friendly processes. These developments include catalytic bromination methods that reduce halogen waste and improve atom economy, topics that rank high in current chemical research trends.

The market for 2-Bromo-6-isopropylpyridine continues to grow alongside the expansion of targeted drug therapies and personalized medicine approaches. Custom synthesis services now frequently include this compound in their catalogs, offering various quantities from milligram-scale for early-stage research to kilogram quantities for preclinical development, meeting diverse customer needs across the drug discovery pipeline.

Analytical method development for 2-Bromo-6-isopropylpyridine 1037223-35-0 has become increasingly sophisticated, with many laboratories implementing LC-MS techniques for precise quantification in complex matrices. This addresses the pharmaceutical industry's need for robust quality control protocols in API synthesis, particularly for regulatory submissions.

Future research directions for 2-Bromo-6-isopropylpyridine derivatives may explore their potential in proteolysis targeting chimera (PROTAC) development, an emerging area in drug discovery that has generated substantial interest in the scientific community. The compound's structural features make it suitable for creating E3 ligase-binding moieties, a current focus in targeted protein degradation research.

In conclusion, 2-Bromo-6-isopropylpyridine CAS No. 1037223-35-0 represents a prime example of how specialty chemicals enable innovation across multiple scientific disciplines. Its combination of synthetic versatility, favorable physicochemical properties, and applicability to cutting-edge research areas ensures its continued importance in both academic and industrial settings. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its status as a valuable building block in organic chemistry and drug discovery.